Cas no 4940-11-8 (Ethyl maltol)

• Product Name: Ethyl maltol
• CAS No: 4940-11-8
• MF: C₇H₈O₃
• MW: 140.1366
• MDL: MFCD00059795
• CID: 45429
• PubChem ID: 21059
• Update Time: 2025-10-21

Ethyl maltol Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-3-hydroxy-4H-pyran-4-one
• 2-ethyl-3-hydroxy-4h-pyran-4-on
• 2-ethylpyromeconicacid
• 4H-Pyran-4-one,2-ethyl-3-hydroxy-
• veltolplus
• ETHYL MALTOL
• FEMA 3487
• 2-ETHYL-3-HYDROXY-4-PYRONE
• 3-Hydroxy-2-ethyl-4-pyrone
• ethylmaltol
• Veltol plus
• 2-Ethylpyromeconic acid
• 4H-PYRAN-4-ONE, 2-ETHYL-3-HYDROXY-
• 3-Hydroxy-2-ethyl-1,4-pyrone
• 2-Ethyl pyromeconic acid
• 3-Hydroxy-2-ethyl-4H-pyran-4-one
• 2-ethyl-3-hydroxypyran-4-one
• FEMA No. 3487
• 3-Hydroxy-2-ethyl-gamma-pyrone
• 2-Ethyl-3-hydroxy-pyran-4-one
• YIKYNHJUKRTCJL-UHFFFAOYSA-N
• L6Q8K29L05
• NSC638851
• E637
• Maltol-ethyl
• Ethy
• Ethyl maltol

• MDL： MFCD00059795
• Inchi： 1S/C7H8O3/c1-2-6-7(9)5(8)3-4-10-6/h3-4,9H,2H2,1H3
• InChI Key： YIKYNHJUKRTCJL-UHFFFAOYSA-N
• SMILES： O1C([H])=C([H])C(C(=C1C([H])([H])C([H])([H])[H])O[H])=O
• BRN： 1618110

Computed Properties

• Exact Mass: 140.04700
• Monoisotopic Mass: 140.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: White crystalline powder with persistent caramel and fruit aroma and sweet taste
• Density: 1.1624 (rough estimate)
• Melting Point: 85-95 °C (lit.)
• Boiling Point: 196.62°C (rough estimate)
• Flash Point: 124.8±20.8 °C
• Refractive Index: 1.4850 (estimate)
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 50.44000
• LogP: 0.90780
• Merck: 3824
• FEMA: 3487
• Solubility: 1g of the product is dissolved in about 55ml of water, 10ml of ethanol, 17ml of propylene glycol or 5ml of chloroform
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Ethyl maltol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：UQ0840000
• Hazardous Material Identification：
• Toxicity：LD50 orally in male mice, male rats, female rats, chicks (mg/kg): 780, 1150, 1200, 1270 (Gralla)
• Storage Condition：Store at room temperature
• Risk Phrases：R22
• Safety Term：S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives